Cas no 52960-15-3 (Methanesulfonamide, N-(2,4-dinitrophenyl)-)

Methanesulfonamide, N-(2,4-dinitrophenyl)- structure
52960-15-3 structure
Product Name:Methanesulfonamide, N-(2,4-dinitrophenyl)-
CAS No:52960-15-3
MF:C7H7N3O6S
MW:261.211980104446
CID:358370
PubChem ID:459031
Update Time:2025-04-19

Methanesulfonamide, N-(2,4-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide, N-(2,4-dinitrophenyl)-
    • N-(2,4-dinitrophenyl)methanesulfonamide
    • DTXSID60332596
    • 52960-15-3
    • 2',4'-Dinitromethanesulfonanilide
    • Inchi: 1S/C7H7N3O6S/c1-17(15,16)8-6-3-2-5(9(11)12)4-7(6)10(13)14/h2-4,8H,1H3
    • InChI Key: CXMFPAXYFLFBHT-UHFFFAOYSA-N
    • SMILES: S(C)(NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 261.00561
  • Monoisotopic Mass: 261.00555613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 146Ų

Experimental Properties

  • PSA: 132.45
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